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Compound of Interest

Compound Name: Neoarctin B

Cat. No.: B132492 Get Quote

This technical guide provides a comprehensive overview of the available scientific data on

Neoarctin B, a naturally occurring lignan. The document is intended for researchers, scientists,

and professionals in the field of drug development and natural product chemistry. It

summarizes the core physicochemical properties of Neoarctin B and explores the biological

activities and potential mechanisms of action of related compounds isolated from its natural

source.

Physicochemical Properties of Neoarctin B
Neoarctin B is a lignan that has been identified in plants of the Arctium genus. Its fundamental

chemical and physical properties are summarized below.

Property Value Source

CAS Number 155969-67-8 [1][2][3]

Molecular Formula C₄₂H₄₆O₁₂ [1][2]

Molecular Weight 742.8 g/mol [1][4]
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While specific studies on the biological activity of Neoarctin B are limited in the reviewed

literature, extensive research has been conducted on other lignans isolated from Arctium lappa

(burdock). These studies provide a valuable context for the potential pharmacological profile of

Neoarctin B.

2.1. Modulation of Multidrug Resistance in Cancer Cells

Several lignans from Arctium lappa, including arctigenin, matairesinol, arctiin, and various

lappaols, have demonstrated the ability to reverse multidrug resistance (MDR) in cancer cell

lines.[1] The primary mechanism identified is the inhibition of P-glycoprotein (P-gp), an efflux

pump that is frequently overexpressed in cancer cells and is responsible for expelling

chemotherapeutic agents.[1][3] By inhibiting P-gp, these lignans can increase the intracellular

concentration and efficacy of cytotoxic drugs like doxorubicin.[1]

2.2. Anti-inflammatory Effects

Lignans isolated from burdock seeds have been shown to inhibit the production of nitric oxide

(NO) in lipopolysaccharide (LPS)-activated macrophages.[4] Overproduction of NO is a key

feature of inflammatory processes. The anti-inflammatory activity of lignans like arctigenin and

diarctigenin is associated with the inhibition of inducible nitric oxide synthase (iNOS)

expression.[4]

2.3. Anti-aging and Antioxidant Properties

Studies using the model organism Caenorhabditis elegans have revealed that lignans from

Arctium lappa possess anti-aging and antioxidant properties.[2] These compounds were found

to extend the lifespan of the worms and improve their survival under oxidative stress.[2] This

effect is linked to their ability to scavenge free radicals.[2]

Potential Signaling Pathway Involvement of Related
Lignans
Research into the mechanisms of action of Arctium lappa lignans has implicated their

interaction with specific cellular signaling pathways.
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The anti-aging effects observed in C. elegans are suggested to be mediated through the DAF-

16 and JNK-1 signaling pathways.[2] The studied lignans were shown to induce the nuclear

translocation of the DAF-16 transcription factor and up-regulate the expression of jnk-1.[2] This

suggests that the longevity-promoting activity may be dependent on a JNK-1-DAF-16 signaling

cascade.[2]

Below is a conceptual representation of a simplified signaling pathway potentially modulated by

lignans from Arctium lappa, based on the findings in C. elegans.
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Figure 1. Conceptual JNK-1/DAF-16 signaling pathway influenced by Arctium lappa lignans.

Experimental Methodologies
Detailed experimental protocols for the specific study of Neoarctin B are not readily available

in the current body of literature. However, the methodologies employed in the research of other

Arctium lappa lignans can serve as a valuable reference for future investigations.

4.1. Isolation of Lignans from Arctium lappa

A general procedure for the isolation of lignans from the seeds of Arctium lappa would typically

involve the following steps:

Extraction: The dried and powdered seeds are extracted with a solvent such as methanol.

Fractionation: The crude extract is then partitioned between different immiscible solvents

(e.g., water and ethyl acetate) to separate compounds based on polarity.

Chromatography: The fractions enriched with lignans are subjected to a series of

chromatographic techniques for purification. This may include:

Column Chromatography: Using silica gel or other stationary phases to perform initial

separation.

Preparative High-Performance Liquid Chromatography (HPLC): For the final purification of

individual lignans.

4.2. P-glycoprotein Inhibition Assay

The ability of a compound to inhibit P-gp can be assessed using a fluorescent substrate

accumulation assay:

Cell Culture: A multidrug-resistant cancer cell line overexpressing P-gp (e.g., CEM/ADR

5000) is cultured under standard conditions.

Treatment: The cells are pre-incubated with the test compound (e.g., a lignan) at various

concentrations.
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Substrate Addition: A fluorescent P-gp substrate, such as rhodamine 123, is added to the cell

culture.

Flow Cytometry: After an incubation period, the intracellular fluorescence of rhodamine 123

is measured by flow cytometry. An increase in fluorescence in the presence of the test

compound indicates inhibition of P-gp-mediated efflux.

4.3. C. elegans Lifespan Assay

To evaluate the effect of a compound on the lifespan of C. elegans:

Synchronization: A population of age-synchronized worms is obtained.

Treatment: The synchronized worms are transferred to nematode growth medium (NGM)

plates containing the test compound.

Monitoring: The worms are observed daily, and the number of living and dead individuals is

recorded.

Data Analysis: Survival curves are generated, and statistical analysis is performed to

determine if the test compound significantly extends the mean lifespan compared to a control

group.

Conclusion
Neoarctin B is a defined chemical entity with a known CAS number and molecular weight.

While direct biological data for Neoarctin B is scarce, the extensive research on other lignans

from its source, Arctium lappa, suggests a range of potential pharmacological activities,

including the modulation of multidrug resistance, anti-inflammatory effects, and anti-aging

properties. The signaling pathways implicated in the action of these related compounds, such

as the JNK-1/DAF-16 pathway, provide a foundation for future mechanistic studies of

Neoarctin B. The experimental protocols outlined here offer a starting point for researchers

aiming to elucidate the specific biological functions of this and other related natural products.

Further investigation is warranted to determine the precise role and therapeutic potential of

Neoarctin B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Natural lignans from Arctium lappa modulate P-glycoprotein efflux function in multidrug
resistant cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Natural lignans from Arctium lappa as antiaging agents in Caenorhabditis elegans -
PubMed [pubmed.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Technical Guide to Neoarctin B: Properties and
Biological Context]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132492#neoarctin-b-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

